(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO3/c1-4-22(5-2)13-17-18(23)11-10-16-20(24)19(25-21(16)17)12-15-9-7-6-8-14(15)3/h6-12,23H,4-5,13H2,1-3H3/b19-12-
• InChI Key: IIXIWBWRBCMJQB-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=CC=C3C)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=CC=C3C)/C2=O)O
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• CAS No.: 896598-69-9

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.419. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes for Metal Ions

Benzofuran derivatives have been utilized as fluorescent probes for detecting metal ions. For instance, a study describes the synthesis of a probe based on a coumarin Schiff-base for Zn2+ detection, showcasing high selectivity and reversibility, attributed to the formation of a 2:1 stoichiometric complex that enhances fluorescence intensity due to restricted isomerization and inhibited photo-induced electron transfer (Qin, Fan, & Yang, 2016).

Molecular Logic Gates

Benzofuran derivatives have also been explored in the development of molecular logic gates. A study highlighted a chemosensor for Cu²⁺ and Zn²⁺ with high selectivity and sensitivity, utilized to create an INHIBIT type logic gate at the molecular level, using the fluorescence responses of the receptor (Fegade et al., 2015).

Antimicrobial Agents

Novel Zn(II) complexes derived from heterocyclic Schiff base ligands, including benzofuran derivatives, have demonstrated significant antimicrobial activity against a variety of bacteria and fungi, suggesting potential therapeutic applications (Yamgar et al., 2014).

Chemosensors for Metal Ions

Another study presented benzofuran-based compounds acting as dual chemosensors for Al3+ and Zn2+ ions, distinguishing them with distinctly separated excitation and emission wavelengths, indicating the versatility of benzofuran derivatives in sensing applications (Roy et al., 2019).